Cas no 2320890-72-8 (3-methyl-6-{4-3-(1H-pyrazol-1-yl)benzoylpiperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 3-methyl-6-{4-3-(1H-pyrazol-1-yl)benzoylpiperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2320890-72-8
• MF: C₁₉H₂₀N₆O₃
• MW: 380.400503158569
• CID: 5327672
• Update Time: 2025-05-20

3-methyl-6-{4-3-(1H-pyrazol-1-yl)benzoylpiperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(4-(3-(1H-pyrazol-1-yl)benzoyl)piperazin-1-yl)-3-methylpyrimidine-2,4(1H,3H)-dione
• 3-methyl-6-[4-(3-pyrazol-1-ylbenzoyl)piperazin-1-yl]-1H-pyrimidine-2,4-dione
• 3-methyl-6-{4-3-(1H-pyrazol-1-yl)benzoylpiperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C19H20N6O3/c1-22-17(26)13-16(21-19(22)28)23-8-10-24(11-9-23)18(27)14-4-2-5-15(12-14)25-7-3-6-20-25/h2-7,12-13H,8-11H2,1H3,(H,21,28)
• InChI Key： VWPZGTLVYRSGNY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)N1C=CC=N1)N1CCN(C2=CC(N(C)C(N2)=O)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 673
• XLogP3: 0.4
• Topological Polar Surface Area: 90.8

Additional information on 3-methyl-6-{4-3-(1H-pyrazol-1-yl)benzoylpiperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 3-methyl-6-{4-3-(1H-pyrazol-1-yl)benzoylpiperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2320890-72-8)

3-methyl-6-{4-3-(1H-pyrazol-1-yl)benzoylpiperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2320890-72-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidines and features a unique structural arrangement that includes a piperazine ring and a pyrazole moiety. The combination of these functional groups endows the molecule with a diverse range of biological activities, making it a promising candidate for drug development.

The chemical structure of 3-methyl-6-{4-3-(1H-pyrazol-1-yl)benzoylpiperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione is characterized by a central tetrahydropyrimidine core, which is substituted with a methyl group at the 3-position and a piperazine ring at the 6-position. The piperazine ring is further functionalized with a benzoyl group that is itself substituted with a pyrazole ring at the 3-position. This intricate structure not only contributes to the compound's stability but also enhances its pharmacological properties.

Recent studies have highlighted the potential of 3-methyl-6-{4-3-(1H-pyrazol-1-yl)benzoylpiperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione in various therapeutic areas. One of the most notable applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the progression of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 3-methyl-6-{4-3-(1H-pyrazol-1-yl)benzoylpiperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione has also demonstrated anti-inflammatory effects. In vitro and in vivo studies have shown that it can effectively suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for treating inflammatory disorders such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of 3-methyl-6-{4-3-(1H-pyrazol-1-yl)benzoylpiperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione has been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits good oral bioavailability and a reasonable half-life, which are crucial factors for its effectiveness as an orally administered drug.

To further explore its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 3-methyl-6-{4-3-(1H-pyrazol-1-yl)benzoylpiperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione. Early results from phase I trials have shown promising outcomes in terms of tolerability and pharmacodynamic responses. These findings have paved the way for more advanced clinical studies to assess its efficacy in larger patient populations.

In conclusion, 3-methyl-6-{4-[3-(1H-pyrazol)-benzoyl]piperazin}-tetrahydropyrimidinedione (CAS No. 2320890--72--8) represents a significant advancement in the development of novel therapeutics for neurodegenerative and inflammatory diseases. Its unique chemical structure and multifaceted biological activities make it an exciting molecule for further research and potential clinical application. As ongoing studies continue to uncover its full therapeutic potential, this compound holds great promise for improving patient outcomes in various medical conditions.